Cas no 2098007-57-7 (2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride)

• Product Name: 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride
• CAS No: 2098007-57-7
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• CID: 5045499
• Update Time: 2025-10-25

2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(pyrrolidin-3-yl)ethyl]pyridine dihydrochloride
• 2-(2-pyrrolidin-3-ylethyl)pyridine;dihydrochloride
• 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride

• Inchi： 1S/C11H16N2.2ClH/c1-2-7-13-11(3-1)5-4-10-6-8-12-9-10;;/h1-3,7,10,12H,4-6,8-9H2;2*1H
• InChI Key： IVJAEERDOFKKRQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CCC2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 24.9

Additional information on 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride

Exploring the Potential of 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine Dihydrochloride

2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride (CAS No. 2098007-57-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the latest research findings, structural insights, and potential uses of this intriguing molecule.

The chemical structure of 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride is characterized by a pyridine ring fused with a pyrrolidine moiety. The pyrrolidine ring introduces a cyclic amine group, which enhances the compound's ability to form hydrogen bonds and interact with biological systems. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties, making this compound a promising candidate for drug delivery systems.

One of the most compelling aspects of CAS No. 2098007-57-7 is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex molecules, including bioactive agents and advanced materials. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of 2-[2-(Pyrrolidin-3-yl)ethyl]pyridine dihydrochloride as a building block for constructing heterocyclic frameworks with potential anti-cancer activity.

The pharmacological profile of CAS No. 2098007-57-7 has also been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. A research team from the University of California reported that dihydrochloride salt derivatives like this one could be optimized to improve their bioavailability and efficacy in treating Alzheimer's disease.

In addition to its therapeutic potential, CAS No. 2098007-57-7 has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a viable candidate for designing coordination polymers and sensors. A collaborative study between chemists at MIT and Tokyo University demonstrated that incorporating pyrrolidine-containing pyridines into polymer frameworks enhances their mechanical properties and conductivity.

Looking ahead, the future of CAS No. 2098007-57-7 seems bright, with ongoing research exploring its role in green chemistry and sustainable materials development. Scientists are particularly interested in leveraging its structural flexibility to create eco-friendly alternatives to traditional chemical intermediates.

In conclusion, CAS No. 2098007-57-7, or dihydrochloride salt, stands out as a multifaceted compound with diverse applications across various scientific domains. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both academic and industrial advancements.